Cas no 321982-22-3 (Uridine, 2'-deoxy-5-[3-[[bis(1-aziridinyl)phosphinothioyl]oxy]-1-propynyl]-)

• Product Name: Uridine, 2'-deoxy-5-[3-[[bis(1-aziridinyl)phosphinothioyl]oxy]-1-propynyl]-
• CAS No: 321982-22-3
• MF: C₁₆H₂₁N₄O₆PS
• MW: 428.399903059006
• CID: 1450173
• PubChem ID: 71361191
• Update Time: 2025-04-20

Uridine, 2'-deoxy-5-[3-[[bis(1-aziridinyl)phosphinothioyl]oxy]-1-propynyl]- Chemical and Physical Properties

Names and Identifiers

• Uridine, 2'-deoxy-5-[3-[[bis(1-aziridinyl)phosphinothioyl]oxy]-1-propynyl]-
• 5-[3-[bis(aziridin-1-yl)phosphinothioyloxy]prop-1-ynyl]-1-[(2R,4S,5R)-4-hydroxy-5-(hydroxymethyl)oxolan-2-yl]pyrimidine-2,4-dione
• 5-(3-{[Bis(aziridin-1-yl)phosphorothioyl]oxy}prop-1-yn-1-yl)-2'-deoxyuridine
• DTXSID40784938
• 321982-22-3

• Inchi： 1S/C16H21N4O6PS/c21-10-13-12(22)8-14(26-13)20-9-11(15(23)17-16(20)24)2-1-7-25-27(28,18-3-4-18)19-5-6-19/h9,12-14,21-22H,3-8,10H2,(H,17,23,24)/t12-,13+,14+/m0/s1
• InChI Key： ILKHHCMNSXHGJU-BFHYXJOUSA-N
• SMILES： S=P(N1CC1)(N1CC1)OCC#CC1C(NC(N(C=1)[C@H]1C[C@@H]([C@@H](CO)O1)O)=O)=O

Computed Properties

• Exact Mass: 428.09213
• Monoisotopic Mass: 428.09194257g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 28
• Rotatable Bond Count: 7
• Complexity: 814
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 3
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.4
• Topological Polar Surface Area: 146Ų

Experimental Properties

• PSA: 114.35